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Compound of Interest

Compound Name: N-methylcyclopropanamine

Cat. No.: B1337897 Get Quote

For Immediate Reference: N-methylcyclopropanamine is a hazardous chemical requiring

specialized disposal procedures. Do not dispose of this chemical down the drain or in regular

waste streams. The primary recommended method of disposal is incineration by a licensed

hazardous waste management company. This guide provides essential safety and logistical

information to ensure the safe and compliant disposal of N-methylcyclopropanamine in a

research and development setting.

Safety and Hazard Profile
N-methylcyclopropanamine is classified as a hazardous substance with the following key

characteristics:

Flammability: It is a flammable liquid and vapor.

Corrosivity: It causes severe skin burns and eye damage.[1]

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[1]

Due to these hazards, strict adherence to safety protocols is mandatory when handling and

preparing this chemical for disposal.

Quantitative Data for Disposal
While specific disposal parameters are determined by licensed waste management facilities,

the following table summarizes key identifiers and hazard classifications for N-
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methylcyclopropanamine. This information is crucial for proper waste manifest

documentation.

Parameter Value Source

CAS Number 5163-20-2 PubChem[1]

UN Number

Not explicitly assigned;

however, related flammable

and corrosive amines fall

under various UN numbers.

Consult your disposal vendor.

General SDS Information

GHS Hazard Codes
H225, H301, H302, H312,

H314, H332
PubChem[1]

RCRA Waste Codes

Not specifically listed; however,

it may be classified as D001

(Ignitable) and D002

(Corrosive). Final

determination must be made

by a qualified professional in

accordance with 40 CFR parts

260-273.[2][3]

EPA

Step-by-Step Disposal Protocol
The disposal of N-methylcyclopropanamine should follow a clear and documented procedure

to ensure safety and regulatory compliance.

1. Personal Protective Equipment (PPE):

Before handling N-methylcyclopropanamine, ensure you are wearing appropriate PPE,

including:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles and a face shield.
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A flame-retardant lab coat.

Closed-toe shoes.

All handling of the chemical for disposal preparation should be conducted in a certified

chemical fume hood.

2. Waste Segregation and Containerization:

Do not mix N-methylcyclopropanamine waste with other chemical waste streams unless

explicitly approved by your institution's Environmental Health and Safety (EHS) office and

the designated disposal company. Incompatible materials can lead to dangerous reactions.

Collect N-methylcyclopropanamine waste in a designated, properly labeled, and

compatible container. The container should be made of a material that will not react with the

chemical (e.g., borosilicate glass or a compatible plastic).

The container must be in good condition, with a secure, leak-proof cap.

3. Labeling:

Properly label the waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "N-methylcyclopropanamine".

The specific hazards (e.g., "Flammable," "Corrosive," "Toxic").

The accumulation start date.

The name of the principal investigator or lab group.

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) that is secure and away from sources of ignition, heat, and incompatible materials.

Ensure the storage area is well-ventilated.
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5. Arranging for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the N-
methylcyclopropanamine waste.

Provide them with all necessary information about the waste, including its composition and

volume.

A licensed hazardous waste disposal company will be contracted for the transportation and

final disposal, which will be conducted via chemical incineration.[4]

6. Documentation:

Complete a hazardous waste manifest provided by the disposal company. This document

tracks the waste from your laboratory to its final destination.[5]

Retain a copy of the manifest for your records, as required by EPA and local regulations.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of N-methylcyclopropanamine.
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Laboratory Procedures
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Caption: Workflow for the proper disposal of N-methylcyclopropanamine.
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Emergency Procedures
In the event of a spill of N-methylcyclopropanamine:

Evacuate: Immediately evacuate the affected area.

Alert: Notify your supervisor and your institution's EHS office.

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

Isolate: Prevent entry into the spill area.

Do not attempt to clean up a large spill unless you are trained and equipped to do so. Await

the arrival of trained emergency response personnel.

For small spills, trained laboratory personnel may use an appropriate absorbent material (e.g.,

vermiculite or a commercial chemical spill kit) to contain the spill. All materials used for cleanup

must also be disposed of as hazardous waste.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of N-methylcyclopropanamine, protecting both

laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of N-methylcyclopropanamine: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337897#n-methylcyclopropanamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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